Cas no 2251-76-5 (4-Fluoro-α-oxobenzeneacetic Acid)
2251-76-5 structure
Product Name:4-Fluoro-α-oxobenzeneacetic Acid
CAS No:2251-76-5
MF:C8H5FO3
MW:168.121906042099
MDL:MFCD02250293
CID:2950363
PubChem ID:579440
Update Time:2025-11-03
4-Fluoro-α-oxobenzeneacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-fluorophenyl)-2-oxoacetic acid
- (4-Fluorophenyl)glyoxylic acid
- 2-(4-fluorophenyl)glyoxylic acid
- YRGDGXWJSRZRAS-UHFFFAOYSA-N
- 4-Fluorophenyloxoacetic acid
- 4-fluorophenyl glyoxylic acid
- 4-fluorobenzoyl carboxylic acid
- 4-Fluoro-a-oxo-benzeneacetic acid
- (4-fluoro-phenyl)-oxo-acetic acid
- (4-Fluorophenyl)(oxo)acetic acid #
- NE55907
- AK201616
- Benzeneacetic acid, 4-fluoro-.alpha.-oxo-
- Z1625062751
- SY154260
- SCHEMBL263831
- EN300-135322
- 4-fluoro-alpha-oxo-Benzeneacetic acid
- AB11475
- Z381360860
- Benzeneacetic acid, 4-fluoro-a-oxo-
- 2251-76-5
- AKOS003612206
- (4-Fluorophenyl)(oxo)acetic acid
- AS-44523
- CAA25176
- CS-0102796
- MFCD02250293
- 2-(4-fluorophenyl)-2-oxoaceticacid
- 838-704-2
- 4-Fluoro-α-oxobenzeneacetic Acid
-
- MDL： MFCD02250293
- Inchi： 1S/C8H5FO3/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4H,(H,11,12)
- InChI Key： YRGDGXWJSRZRAS-UHFFFAOYSA-N
- SMILES： FC1C=CC(C(C(=O)O)=O)=CC=1
Computed Properties
- Exact Mass: 168.02227218g/mol
- Monoisotopic Mass: 168.02227218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 54.4
Experimental Properties
- Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 98-100 ºC
- Boiling Point: 113-114 ºC (15 Torr)
- Flash Point: 119.3±25.1 ºC,
- Solubility: Dissolution (71 g/l) (25 º C),
4-Fluoro-α-oxobenzeneacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112884-5g |
2-(4-Fluorophenyl)-2-oxoacetic acid |
2251-76-5 | 95% | 5g |
$615.06 | 2023-09-02 | |
| Alichem | A019112884-10g |
2-(4-Fluorophenyl)-2-oxoacetic acid |
2251-76-5 | 95% | 10g |
$871.00 | 2023-09-02 | |
| Alichem | A019112884-25g |
2-(4-Fluorophenyl)-2-oxoacetic acid |
2251-76-5 | 95% | 25g |
$1286.74 | 2023-09-02 | |
| Chemenu | CM313097-5g |
2-(4-Fluorophenyl)-2-oxoacetic acid |
2251-76-5 | 95% | 5g |
$289 | 2021-06-16 | |
| Chemenu | CM313097-10g |
2-(4-Fluorophenyl)-2-oxoacetic acid |
2251-76-5 | 95% | 10g |
$550 | 2021-06-16 | |
| Chemenu | CM313097-25g |
2-(4-Fluorophenyl)-2-oxoacetic acid |
2251-76-5 | 95% | 25g |
$957 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PQ396-1g |
4-Fluoro-α-oxobenzeneacetic Acid |
2251-76-5 | 95% | 1g |
695.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PQ396-200mg |
4-Fluoro-α-oxobenzeneacetic Acid |
2251-76-5 | 95% | 200mg |
225.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PQ396-5g |
4-Fluoro-α-oxobenzeneacetic Acid |
2251-76-5 | 95% | 5g |
2932.0CNY | 2021-07-10 | |
| Apollo Scientific | PC907923-1g |
2-(4-Fluorophenyl)-2-oxoacetic acid |
2251-76-5 | 98% | 1g |
£57.00 | 2025-02-22 |
4-Fluoro-α-oxobenzeneacetic Acid Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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